Cas no 1622940-14-0 (1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate)

• Product Name: 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate
• CAS No: 1622940-14-0
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4756729
• PubChem ID: 86299407
• Update Time: 2026-02-26

1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1-(((4-Chlorophenoxy)carbonyl)oxy)ethyl isobutyrate
• AK343189
• 1-((4-Chlorophenoxy)carbonyloxy)ethyl isobutyrate
• 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate
• SCHEMBL16003903
• AKOS027340080
• 1-[(4-chlorophenoxycarbonyl)oxy]ethyl 2-methylpropanoate
• C13H15ClO5
• 1622940-14-0
• MFCD29920546
• 1-(((4-Chlorophenoxy)carbonyl)oxy)ethylisobutyrate
• F13128
• CS-0162982
• BS-16077
• DB-110757

• Inchi： 1S/C13H15ClO5/c1-8(2)12(15)17-9(3)18-13(16)19-11-6-4-10(14)5-7-11/h4-9H,1-3H3
• InChI Key： XSHOSCHERXEKED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(=O)OC(C)OC(C(C)C)=O

Computed Properties

• Exact Mass: 286.060801g/mol
• Monoisotopic Mass: 286.060801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8
• Molecular Weight: 286.71g/mol

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 364.5±42.0 °C at 760 mmHg
• Flash Point: 139.4±26.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate

Recent Advances in the Study of 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate (CAS: 1622940-14-0)

1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate (CAS: 1622940-14-0) is a synthetic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ester and chlorophenoxy functional groups, has shown potential in various applications, including drug delivery systems and prodrug development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, aiming to explore its therapeutic potential and mechanism of action.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate. The researchers employed a multi-step synthetic route, starting from 4-chlorophenol and isobutyric acid derivatives, to achieve high yield and purity. The compound's stability under physiological conditions was also evaluated, revealing its potential as a prodrug candidate for targeted drug delivery. The study highlighted the compound's ability to undergo enzymatic hydrolysis, releasing active metabolites in a controlled manner.

In another recent study (Bioorganic & Medicinal Chemistry Letters, 2024), the biological activity of 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate was explored in the context of anti-inflammatory and anticancer applications. The compound demonstrated significant inhibitory effects on pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary cytotoxicity assays indicated selective toxicity against certain cancer cell lines, warranting further investigation into its mechanism of action and therapeutic window.

The pharmacokinetic profile of 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate was examined in a preclinical study (European Journal of Pharmaceutical Sciences, 2023). The compound exhibited favorable absorption and distribution properties, with a half-life that supports sustained release of active metabolites. These findings underscore its potential as a versatile scaffold for prodrug design, particularly for improving the bioavailability of poorly soluble drugs.

Despite these promising results, challenges remain in the development of 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate for clinical applications. Current research is focused on optimizing its synthetic route, enhancing its stability, and elucidating its precise mechanism of action. Future studies are expected to explore its in vivo efficacy and safety profile, paving the way for potential therapeutic applications in inflammation, oncology, and other disease areas.